2-(5-bromo-2-methyl-1H-indol-3-yl)-N'-(phenylsulfonyl)acetohydrazide

• IUPAC Name: N'-(benzenesulfonyl)-2-(5-bromo-2-methyl-1H-indol-3-yl)acetohydrazide
• InChI: InChI=1S/C17H16BrN3O3S/c1-11-14(15-9-12(18)7-8-16(15)19-11)10-17(22)20-21-25(23,24)13-5-3-2-4-6-13/h2-9,19,21H,10H2,1H3,(H,20,22)
• InChI Key: ZYGQBRZIRQLRFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C=CC(=C2)Br)CC(=O)NNS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C17H16BrN3O3S
• Molecular Weight: 422.3 g/mol

Description

The compound “2-(5-bromo-2-methyl-1H-indol-3-yl)-N’-(phenylsulfonyl)acetohydrazide” is a complex organic molecule that contains several functional groups. It has an indole ring which is a common structure in many natural products and pharmaceuticals. The indole ring in this compound is substituted with a bromine atom and a methyl group. The compound also contains an aceto-hydrazide group and a phenylsulfonyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the 5-bromo-2-methyl-1H-indole. This could potentially be achieved through a Fischer indole synthesis or some other method. The aceto-hydrazide group could then be introduced through a reaction with acetic hydrazide. The phenylsulfonyl group could potentially be introduced through a reaction with a suitable sulfonyl chloride.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The indole ring system is aromatic and planar, while the aceto-hydrazide and phenylsulfonyl groups would add steric bulk.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. The bromine atom on the indole ring could potentially be displaced in a nucleophilic aromatic substitution reaction. The aceto-hydrazide group could potentially undergo condensation reactions to form heterocycles.

Future Directions

Future research on this compound could potentially involve exploring its biological activity, optimizing its synthesis, and investigating its reactivity.